Cas no 52363-24-3 (Cyclopentaneethanol,2,2,3-trimethyl-)

Cyclopentaneethanol,2,2,3-trimethyl- structure
52363-24-3 structure
Product Name:Cyclopentaneethanol,2,2,3-trimethyl-
CAS No:52363-24-3
MF:C10H20O
MW:156.265203475952
CID:370547
PubChem ID:103623
Update Time:2025-04-19

Cyclopentaneethanol,2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneethanol,2,2,3-trimethyl-
    • 2-(2,2,3-trimethylcyclopentyl)ethanol
    • 2,2,3-trimethylcyclopentaneethanol
    • 52363-24-3
    • NS00055505
    • DTXSID30966741
    • 2-(2,2,3-Trimethylcyclopentyl)ethan-1-ol
    • SCHEMBL4485803
    • EINECS 257-871-7
    • Inchi: 1S/C10H20O/c1-8-4-5-9(6-7-11)10(8,2)3/h8-9,11H,4-7H2,1-3H3
    • InChI Key: RKGJMEVXZSTOHA-UHFFFAOYSA-N
    • SMILES: OCCC1CCC(C)C1(C)C

Computed Properties

  • Exact Mass: 156.1515
  • Monoisotopic Mass: 156.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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